Cas no 139934-60-4 (6′′-O-Acetylnaringin)

• Product Name: 6′′-O-Acetylnaringin
• CAS No: 139934-60-4
• MF: C₂₉H₃₄O₁₅
• MW: 622.57
• CID: 5072695
• Update Time: 2025-05-23

6′′-O-Acetylnaringin Chemical and Physical Properties

Names and Identifiers

• Naringin 6′′-acetate
• 6′′-O-Acetylnaringin

• Inchi： 1S/C29H34O15/c1-11-22(34)24(36)26(38)28(40-11)44-27-25(37)23(35)20(10-39-12(2)30)43-29(27)41-15-7-16(32)21-17(33)9-18(42-19(21)8-15)13-3-5-14(31)6-4-13/h3-8,11,18,20,22-29,31-32,34-38H,9-10H2,1-2H3/t11-,18-,20+,22-,23+,24+,25-,26+,27+,28-,29+/m0/s1
• InChI Key： KICITQFIGFXKTR-XOWROFOYSA-N
• SMILES： C1=C(C=C2C(C(=O)C[C@@H](C3C=CC(O)=CC=3)O2)=C1O)O[C@@H]1O[C@H](COC(=O)C)[C@H]([C@@H]([C@H]1O[C@@]1(O[C@@H](C)[C@@H]([C@@H](O)[C@H]1O)O)[H])O)O

Additional information on 6′′-O-Acetylnaringin

Exploring 6′′-O-Acetylnaringin (CAS No. 139934-60-4): A Comprehensive Guide to Its Properties and Applications

6′′-O-Acetylnaringin (CAS No. 139934-60-4) is a bioactive flavonoid derivative gaining attention in the fields of nutraceuticals, pharmaceuticals, and functional foods. This compound, derived from the acetylation of naringin, exhibits enhanced bioavailability and stability compared to its parent molecule. Researchers and industry professionals are increasingly interested in its potential health benefits, including antioxidant, anti-inflammatory, and metabolic regulatory effects. As consumers seek natural alternatives for wellness, 6′′-O-Acetylnaringin emerges as a promising candidate for applications in dietary supplements and skincare formulations.

The chemical structure of 6′′-O-Acetylnaringin features an acetyl group at the 6′′-position of the glucose moiety, which significantly alters its physicochemical properties. This modification improves lipophilicity, enabling better absorption in the gastrointestinal tract—a critical factor for bioavailability enhancement. Recent studies highlight its role in modulating cellular pathways linked to oxidative stress and inflammation, making it relevant to trending topics like "gut-brain axis" and "longevity compounds." These attributes align with growing consumer demand for science-backed, plant-derived ingredients.

In the cosmetic industry, 6′′-O-Acetylnaringin is being explored for its skin-brightening and anti-aging properties. Its ability to inhibit tyrosinase activity and scavenge free radicals positions it as a viable alternative to synthetic additives, addressing the clean beauty movement’s demand for "natural actives." Formulators are testing its compatibility with encapsulation technologies to improve stability in serums and creams, answering frequent search queries like "how to stabilize flavonoids in skincare."

From a regulatory perspective, 6′′-O-Acetylnaringin complies with major safety guidelines for dietary and topical use. Analytical methods such as HPLC and LC-MS are employed to ensure purity, a key concern for manufacturers targeting "GRAS (Generally Recognized As Safe)" certification. The compound’s low toxicity profile, as evidenced by in vitro and animal studies, supports its inclusion in "next-generation nutraceuticals," a hot topic in preventive healthcare discussions.

Market trends indicate rising interest in synergistic formulations combining 6′′-O-Acetylnaringin with other polyphenols like resveratrol or quercetin. Such blends aim to enhance "mitochondrial support" and "cellular energy metabolism," frequently searched terms in the biohacking community. Additionally, its potential role in managing metabolic syndrome parameters (e.g., blood glucose levels) aligns with global interest in "natural diabetes management solutions."

Future research directions for 6′′-O-Acetylnaringin include investigating its pharmacokinetics in humans and exploring nano-delivery systems to further improve efficacy. As sustainability becomes paramount, extraction methods from citrus by-products are being optimized—addressing queries like "upcycling agricultural waste for bioactive compounds." With its multifaceted applications and alignment with health-conscious trends, 6′′-O-Acetylnaringin stands at the forefront of flavonoid innovation.